Cas no 2260931-62-0 (Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate)

• Product Name: Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate
• CAS No: 2260931-62-0
• MF: C₁₄H₁₉LiN₂O₅
• MW: 302.252063989639
• CID: 5804747
• PubChem ID: 137943168
• Update Time: 2025-06-13

Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
• Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate
• 2260931-62-0
• EN300-6733981

• Inchi： 1S/C14H20N2O5.Li/c1-14(2,3)21-13(19)16-6-4-5-9(7-16)11-10(12(17)18)15-8-20-11;/h8-9H,4-7H2,1-3H3,(H,17,18);/q;+1/p-1
• InChI Key： CIWGDPLRSMGZPD-UHFFFAOYSA-M
• SMILES： O(C(C)(C)C)C(N1CCCC(C2=C(C(=O)[O-])N=CO2)C1)=O.[Li+]

Computed Properties

• Exact Mass: 302.14540015g/mol
• Monoisotopic Mass: 302.14540015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.7Ų

Additional information on Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate

Introduction to Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate (CAS No. 2260931-62-0)

Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2260931-62-0, represents a sophisticated molecular structure that combines elements of both piperidine and oxazole moieties, making it a promising candidate for various biochemical applications.

The molecular framework of this compound features a central 1,3-oxazole ring, which is a heterocyclic structure known for its stability and versatility in drug design. This oxazole ring is further functionalized with a carboxylate group at the 4-position, enhancing its reactivity and potential utility in medicinal chemistry. The presence of a piperidine moiety at the 3-position of the oxazole ring adds another layer of complexity, contributing to the compound's unique pharmacological profile.

One of the most intriguing aspects of Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate is its potential application in the development of novel therapeutic agents. Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those that incorporate both piperidine and oxazole structures. These types of compounds have shown promise in modulating various biological pathways, making them valuable tools for researchers exploring new treatment modalities.

In particular, the 2-methylpropan-2-yl substituent attached to the piperidine ring plays a crucial role in determining the compound's overall pharmacokinetic properties. This bulky alkyl group can influence solubility, metabolic stability, and target binding affinity, all of which are critical factors in drug development. The oxazole ring's carboxylate functionality further contributes to the compound's ability to interact with biological targets, potentially leading to therapeutic effects.

The synthesis of Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 1-(2-methylpropan-2-yloxy)carbonyl group into the piperidine ring is a critical step that necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes, are often employed to achieve the desired molecular architecture.

Evaluation of this compound's biological activity has been a focal point for researchers investigating its potential therapeutic applications. Preclinical studies have demonstrated that Lithium;5-[1-[(2-methylpropan-2-yloxy)carbonyl]piperidin-3-y]-1,3 oxazole -4-carboxylate exhibits promising interactions with several key biological targets. These interactions suggest that the compound may have utility in treating a range of conditions, including neurological disorders and inflammatory diseases.

The structural features of this compound make it an attractive candidate for further exploration in medicinal chemistry. The combination of the piperidine and oxazole moieties provides a scaffold that can be modified to enhance specific pharmacological properties. Researchers are particularly interested in how modifications to the 5-[1-(2-methylpropan -2 y l)oxycarbonyl] group can influence the compound's efficacy and selectivity.

In addition to its potential therapeutic applications, Lithium;5-[1-[ ( 2 -m eth y lpr o pan - 2 -y l ) o x y carb on y l ] p ip e ridin - 3 - y l ] - 1 , 3 - o x az ole - 4 - ca rboxy l ate has garnered interest for its role as an intermediate in more complex synthetic pathways. Its unique structure allows it to serve as a building block for larger molecules, enabling researchers to design and synthesize novel compounds with tailored properties.

The ongoing research into this compound underscores its significance in pharmaceutical chemistry. As our understanding of biological pathways continues to evolve, compounds like Lithium;5-[1-[ ( 2 -m eth y lpr o pan - 2 -y l ) o x y carb on y l ] p ip e ridin - 3 - y l ] - 1 , 3 - o x az ole - 4 - ca rboxy l ate are expected to play an increasingly important role in the development of new treatments for various diseases. The integration of cutting-edge synthetic methods with advanced biological screening techniques will be crucial in unlocking the full potential of this promising chemical entity.